2,4-dichloro-N-(4-chloro-2-fluorophenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-(4-chloro-2-fluorophenyl)benzamide
• InChI: InChI=1S/C13H7Cl3FNO/c14-7-1-3-9(10(16)5-7)13(19)18-12-4-2-8(15)6-11(12)17/h1-6H,(H,18,19)
• InChI Key: ZRWQETOWNBQXIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)NC2=C(C=C(C=C2)Cl)F
• Molecular Formula: C13H7Cl3FNO
• Molecular Weight: 318.6 g/mol

Description

2,4-dichloro-N-(4-chloro-2-fluorophenyl)benzamide, commonly known as DCFA, is a chemical compound that has been widely studied for its potential applications in scientific research. DCFA is a member of the benzamide family, which is known for its diverse range of biological activities. In

Mechanism of Action

The mechanism of action of DCFA is not fully understood, but it is believed to involve the inhibition of specific enzymes and proteins that are involved in cell growth and proliferation. DCFA has been shown to inhibit the activity of the enzyme PARP-1, which is involved in DNA repair and cell survival. DCFA also inhibits the activity of the protein Hsp90, which is involved in the folding and stabilization of other proteins.
Biochemical and Physiological Effects:
DCFA has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer properties, DCFA has been shown to have anti-inflammatory and anti-oxidant properties. DCFA has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DCFA in lab experiments is its high potency and specificity. DCFA has been shown to have a high affinity for its target proteins and enzymes, making it an effective tool for studying their function. However, one limitation of using DCFA in lab experiments is its potential toxicity. DCFA has been shown to be toxic to some cell types at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for research on DCFA. One area of interest is in the development of new cancer therapies based on DCFA. Researchers are also exploring the potential of DCFA as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, there is interest in studying the effects of DCFA on other biological processes, such as inflammation and oxidative stress. Overall, DCFA is a promising compound with a wide range of potential applications in scientific research.

Synthesis Methods

DCFA can be synthesized through a multi-step process that involves the reaction of 2,4-dichlorobenzoyl chloride with 4-chloro-2-fluoroaniline in the presence of a base such as triethylamine. The resulting intermediate is then treated with hydrochloric acid to yield DCFA. The synthesis method has been optimized for high yield and purity, making DCFA readily available for scientific research.

Scientific Research Applications

DCFA has been studied extensively for its potential applications in scientific research. One of the primary areas of interest is in the field of cancer research. DCFA has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer therapies. DCFA has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.